Cas no 2287301-84-0 (2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid)

• Product Name: 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid
• CAS No: 2287301-84-0
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5970401
• PubChem ID: 137944448
• Update Time: 2025-05-20

2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287301-84-0
• 4-{[(benzyloxy)carbonyl]amino}-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
• EN300-6747571
• 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid

• Inchi： 1S/C15H17N3O4/c1-3-18-13(14(19)20)12(10(2)17-18)16-15(21)22-9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,16,21)(H,19,20)
• InChI Key： MPBIAMUSBNEJME-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C(C)=NN(CC)C=1C(=O)O)=O

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid

Introduction to 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid (CAS No. 2287301-84-0)

2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid, identified by its CAS number 2287301-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its ethyl and methyl substituents, as well as the presence of a phenylmethoxycarbonylamino group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The pyrazole core is a heterocyclic aromatic compound that has been extensively studied for its role in various biological processes. Pyrazoles exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid enhances its potential as a lead compound in the synthesis of novel therapeutic agents. The phenylmethoxycarbonylamino group, in particular, introduces a carboxamide functionality that can be further modified to improve solubility, bioavailability, and target specificity.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. Researchers have been exploring the structural diversity of pyrazoles to develop compounds with enhanced efficacy and reduced side effects. The presence of both ethyl and methyl groups in 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid contributes to its stability and flexibility, allowing for diverse chemical transformations that can be tailored to specific biological targets.

In the context of medicinal chemistry, the synthesis of 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the phenylmethoxycarbonylamino group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, modern synthetic methodologies have enabled chemists to achieve high yields and purity levels, making this compound more accessible for further research.

One of the most promising applications of 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid is in the development of anticancer agents. Pyrazole derivatives have shown promise in inhibiting key enzymes involved in tumor growth and progression. For instance, studies have demonstrated that certain pyrazoles can inhibit tyrosine kinases, which are overexpressed in many cancer cells. The structural features of this compound make it a potential candidate for designing molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues.

Another area of interest is the use of 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid as a precursor for more complex drug candidates. By leveraging its reactive sites, chemists can introduce additional functional groups or link it to other bioactive molecules through various coupling reactions. This modular approach allows for the rapid design and synthesis of novel compounds with tailored pharmacological properties.

The pharmacokinetic profile of 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid is also an important consideration in drug development. Researchers are investigating how its structural features influence absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Understanding these parameters is crucial for optimizing drug formulations and ensuring therapeutic efficacy. Computational modeling techniques have been employed to predict how this compound behaves within biological systems, providing valuable insights into its potential as a drug candidate.

Recent clinical trials have begun to explore the therapeutic potential of pyrazole derivatives in treating chronic diseases such as diabetes and neurodegenerative disorders. The ability of these compounds to modulate key biological pathways has opened new avenues for treating conditions that were previously difficult to manage effectively. 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid, with its unique structural composition, may play a significant role in these ongoing research efforts.

The future directions for research on 2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid include further optimization of its chemical structure to enhance pharmacological activity and reduce potential side effects. Additionally, exploring new synthetic routes could improve production efficiency and scalability. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,2-Ethyl-5-methyl-4-(phenylmethoxycarbonylamino)pyrazole-3-carboxylic acid (CAS No. 2287301-84-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against human disease.